Cas no 2137678-73-8 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2137678-73-8
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 6234576
• PubChem ID: 165659554
• Update Time: 2025-06-15

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid
• 2137678-73-8
• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,5-dimethylcyclohexane-1-carboxylic acid
• EN300-1083715

• Inchi： 1S/C25H29NO4/c1-16-11-17(2)13-25(12-16,23(27)28)15-26-24(29)30-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： MLLBKSKSENKYSU-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2137678-73-8)

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2137678-73-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclohexane backbone and an Fmoc-protected amine group, makes it a valuable building block for designing novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and bioconjugation.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in biotechnology and personalized medicine. The Fmoc group in this compound serves as a temporary protecting group, which can be selectively removed under mild conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with the growing trend of green chemistry, as researchers seek efficient and environmentally friendly synthetic methods.

The 3,5-dimethylcyclohexane moiety in 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid contributes to its enhanced stability and lipophilicity, properties that are critical in drug delivery systems. These characteristics are particularly relevant in the development of peptide-based therapeutics, a hot topic in modern pharmacology. With the rise of AI-driven drug design, compounds like this are being explored for their potential in targeted cancer therapies and neurological disorder treatments.

From a synthetic chemistry perspective, the compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of amide bonds or ester linkages. This versatility is highly sought after in medicinal chemistry, where researchers aim to optimize bioavailability and binding affinity. Additionally, the steric hindrance provided by the dimethyl groups can influence the compound’s conformational flexibility, a key factor in molecular recognition studies.

Given the increasing focus on sustainable chemistry, the synthesis and application of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid are being optimized to reduce waste and improve yields. This aligns with the broader industry shift toward green synthetic protocols, a topic frequently searched by professionals in organic chemistry and pharmaceutical development. Furthermore, the compound’s role in peptide mimetics and protein engineering is gaining attention, as these areas are critical for advancing biopharmaceuticals.

In conclusion, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2137678-73-8) represents a versatile and valuable tool in modern chemical biology and drug development. Its unique structural features and compatibility with Fmoc-based strategies make it indispensable for researchers exploring next-generation therapeutics. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping the future of bioactive molecule design.